molecular formula C7H5FN2O B6233929 3-amino-2-fluoro-6-hydroxybenzonitrile CAS No. 2091504-96-8

3-amino-2-fluoro-6-hydroxybenzonitrile

Cat. No. B6233929
CAS RN: 2091504-96-8
M. Wt: 152.1
InChI Key:
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Description

3-Amino-2-fluoro-6-hydroxybenzonitrile (AFHBN) is a compound used in a variety of scientific research applications. It is a versatile molecule that has been studied extensively in a variety of fields, including organic synthesis, biochemistry, and pharmacology. AFHBN has been used in a variety of laboratory experiments and has been found to have a number of biochemical and physiological effects.

Scientific Research Applications

3-amino-2-fluoro-6-hydroxybenzonitrile has a variety of scientific research applications. It has been used in organic synthesis as a building block for the synthesis of other compounds. It has also been used in biochemistry, where it has been found to act as an enzyme inhibitor and to have an inhibitory effect on certain metabolic pathways. In pharmacology, 3-amino-2-fluoro-6-hydroxybenzonitrile has been used as a ligand for receptors, as an agonist or antagonist, and as an inhibitor of certain enzymes.

Mechanism of Action

The mechanism of action of 3-amino-2-fluoro-6-hydroxybenzonitrile is not fully understood, but it is believed to involve the binding of the molecule to certain receptors, enzymes, or other molecules. This binding can then lead to the inhibition of certain metabolic pathways or the activation of other pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-amino-2-fluoro-6-hydroxybenzonitrile are not fully understood, but it is believed to have a number of effects on the body. It has been found to have an inhibitory effect on certain metabolic pathways, and it has also been found to have an agonist or antagonist effect on certain receptors. It has also been found to have an inhibitory effect on certain enzymes, and it has been found to have an effect on the metabolism of certain drugs.

Advantages and Limitations for Lab Experiments

3-amino-2-fluoro-6-hydroxybenzonitrile has a number of advantages and limitations for laboratory experiments. One of the main advantages is that it is relatively easy to synthesize, which makes it a convenient building block for the synthesis of other compounds. It is also relatively stable, making it suitable for use in a variety of laboratory experiments. One of the main limitations is that it is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for research on 3-amino-2-fluoro-6-hydroxybenzonitrile. One potential area of research is to further study the mechanism of action of the molecule and to better understand its biochemical and physiological effects. Another potential area of research is to explore the potential applications of 3-amino-2-fluoro-6-hydroxybenzonitrile in the treatment of certain diseases or conditions. Additionally, further research could be done to explore the potential uses of 3-amino-2-fluoro-6-hydroxybenzonitrile in the synthesis of other compounds. Finally, research could be done to explore the potential uses of 3-amino-2-fluoro-6-hydroxybenzonitrile in drug development and drug delivery systems.

Synthesis Methods

The synthesis of 3-amino-2-fluoro-6-hydroxybenzonitrile is relatively simple and can be accomplished using a variety of methods. One of the most common methods involves the reaction of an amine and an aldehyde in the presence of an acid catalyst. This reaction produces a Schiff base, which is then reduced with a reducing agent to form the desired product. Other methods of synthesis include the reaction of a fluoroalkyl halide with an aldehyde, or the reaction of an aldehyde with an amine and a fluoroalkyl halide.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-2-fluoro-6-hydroxybenzonitrile involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "2-fluoro-6-nitrophenol", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "ammonium chloride", "copper(II) sulfate pentahydrate", "sodium carbonate", "water", "ethanol" ], "Reaction": [ "Reduction of 2-fluoro-6-nitrophenol with sodium borohydride in ethanol to yield 2-fluoro-6-aminophenol", "Treatment of 2-fluoro-6-aminophenol with hydrochloric acid to form 2-fluoro-6-chlorophenol", "Reaction of 2-fluoro-6-chlorophenol with sodium hydroxide and ammonium chloride to produce 3-amino-2-fluoro-6-chlorophenol", "Oxidation of 3-amino-2-fluoro-6-chlorophenol with copper(II) sulfate pentahydrate in water to give 3-amino-2-fluoro-6-hydroxybenzene", "Conversion of 3-amino-2-fluoro-6-hydroxybenzene to 3-amino-2-fluoro-6-hydroxybenzonitrile by treatment with sodium carbonate and ethyl bromide" ] }

CAS RN

2091504-96-8

Product Name

3-amino-2-fluoro-6-hydroxybenzonitrile

Molecular Formula

C7H5FN2O

Molecular Weight

152.1

Purity

95

Origin of Product

United States

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